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Compound of Interest

Compound Name: Clencyclohexerol hydrochloride

CAS No.: 1435934-75-0

Cat. No.: B602226 Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
Clencyclohexerol hydrochloride is a specific

-adrenergic agonist analog of Clenbuterol.[1] Structurally, it replaces the tert-butyl group of
Clenbuterol with a 4-hydroxycyclohexyl moiety.[1] While this modification alters its
pharmacodynamic profile, it significantly impacts its physicochemical properties—specifically its
solubility in aqueous media.[1]

Researchers frequently encounter precipitation when attempting to prepare aqueous stock

solutions at concentrations standard for Clenbuterol (e.g., >10 mg/mL).[1] This guide

addresses the thermodynamic limitations of the compound and provides validated protocols to

ensure stable delivery in biological assays.[1]
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Property Data

Chemical Name

4-amino-3,5-dichloro-

-[[(4-hydroxycyclohexyl)amino]methyl]-

benzenemethanol HCl

Molecular Weight 355.69 g/mol (HCl salt)

Appearance White to off-white crystalline solid

Solubility (Water/PBS) ~2 mg/mL (pH 7.[1][2][3][4]2) [1]

Solubility (DMSO) ~20 mg/mL [1]

Solubility (Ethanol) ~30 mg/mL [1]

Troubleshooting Guide (Q&A)
Category A: Dissolution Failures
Q: I am trying to make a 10 mg/mL stock solution in pure water, but a fine precipitate remains.

Vortexing does not help.[1] Why? A: You have exceeded the thermodynamic solubility limit of

the compound in aqueous buffer.[1] Unlike Clenbuterol HCl, which has higher water solubility,

the 4-hydroxycyclohexyl group in Clencyclohexerol increases the crystal lattice energy and

lipophilicity of the molecule.[1]

Root Cause: The saturation point in pH 7.2 buffer is approximately 2 mg/mL (approx.[1][3]

5.6 mM).[1]

Solution: You must switch to a solvent-based stock method. Dissolve the compound in

DMSO or Ethanol to generate a high-concentration stock (e.g., 10–20 mg/mL), then dilute

into your aqueous buffer.[1]

Q: I heated the water to 50°C and it dissolved, but it precipitated upon cooling to room

temperature. Can I use it warm? A:No. This creates a supersaturated solution that is

thermodynamically unstable.[1] Using a supersaturated solution introduces experimental

variability; the compound may precipitate unpredictably upon contact with cooler cell culture

media or inside microfluidic tubing, leading to inconsistent dosing.[1]
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Corrective Action: Re-dissolve in an organic cosolvent (DMSO) where the solubility is

naturally higher at room temperature.[1]

Category B: Stability & Precipitation in Media
Q: My DMSO stock is clear, but when I dilute it 1:1000 into DMEM media, I see turbidity. A: This

is likely "solvent shock" or local precipitation, though rare at 1:1000.[1]

Mechanism: When a hydrophobic compound in DMSO hits an aqueous buffer, the solubility

drops instantly.[1] If the local concentration at the injection site exceeds 2 mg/mL before

mixing is complete, micro-crystals form.[1]

Protocol Fix:

Vortex the media vigorously while adding the stock solution dropwise (do not add stock to

static media).[1]

Ensure the final concentration in media does not exceed the aqueous limit (~2 mg/mL).[1]

Q: Is the hydrochloride salt pH-sensitive? A: Yes. As an amine hydrochloride, the compound

relies on the protonation of the nitrogen for solubility.[1]

Risk: If you are dissolving it in a basic buffer (pH > 8.0), you risk deprotonating the amine,

reverting it to the free base, which is significantly less water-soluble.[1]

Check: Ensure your water or buffer is pH 7.4 or lower.[1]

Validated Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
(Recommended)
Use this protocol for in vitro assays (cell culture, receptor binding).[1]

Reagents:

Clencyclohexerol HCl (Solid)[1]
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Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade (Sigma/Merck)[1]

Step-by-Step:

Weighing: Weigh 10 mg of Clencyclohexerol HCl into a sterile amber glass vial.

Solvation: Add 500

L of DMSO.

Mixing: Vortex for 30 seconds. Inspect visually. The solution should be perfectly clear.

Resulting Concentration: 20 mg/mL (~56 mM).[1]

Aliquot & Store: Aliquot into 50

L volumes to avoid freeze-thaw cycles. Store at -20°C.

Usage: Dilute 1:1000 or greater into aqueous media.

Example: 1

L stock into 1 mL Media = 20

g/mL final (well below the 2 mg/mL crash limit).[1]

Protocol 2: Preparation of Direct Aqueous Stock (Low
Concentration)
Use this protocol only if organic solvents are strictly prohibited in your assay.

Reagents:

Clencyclohexerol HCl (Solid)[1]

PBS (Phosphate Buffered Saline), pH 7.2[1][3]

Step-by-Step:

Calculation: Target a concentration of 1 mg/mL (safe margin below the 2 mg/mL limit).
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Weighing: Weigh 5 mg of solid.

Solvation: Add 5 mL of PBS.

Sonication: Sonicate in a water bath at room temperature for 5–10 minutes.

Critical: Do not heat above 37°C to avoid degradation.[1]

Filtration: Syringe filter through a 0.22

m PVDF membrane to remove any potential micro-particulates.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision process for selecting the correct solvation

strategy based on required concentration and assay type.
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(Max ~30 mg/mL)
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Dilute into Assay Buffer
(Keep Final DMSO < 0.1%)

Direct Use in Assay

Click to download full resolution via product page

Figure 1: Solubilization Decision Tree.[1] Selects the optimal solvent system based on

concentration requirements to prevent precipitation events.

Comparative Solubility Data
The table below highlights the critical solubility differences between Clencyclohexerol and its

parent compound, Clenbuterol, emphasizing why standard protocols for Clenbuterol fail for this

analog.
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Solvent System
Clenbuterol HCl
(Parent)

Clencyclohexerol
HCl (Target)

Implication

Water / PBS ~50 mg/mL ~2 mg/mL

Critical: Aqueous

stocks cannot be

made at high conc.

DMSO Soluble ~20 mg/mL
Preferred stock

solvent.[1]

Ethanol Soluble ~30 mg/mL
Alternative stock

solvent.[1][3]

DMF Soluble ~20 mg/mL
Use only if DMSO is

incompatible.[1]

Note: Data derived from Cayman Chemical product specifications [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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